Cas no 432001-69-9 (Skp2 Inhibitor C1)
Skp2 Inhibitor C1 structure
Product Name:Skp2 Inhibitor C1
CAS No:432001-69-9
MF:C18H13BrN2O4S2
MW:465.340821027756
MDL:MFCD03705291
CID:2089529
PubChem ID:5733396
Update Time:2024-11-02
Skp2 Inhibitor C1 Chemical and Physical Properties
Names and Identifiers
-
- SKPin C1
- 2-(4-bromo-2-((4-oxo-3-(pyridin-3-ylmethyl)-2-thioxothiazolidin-5-ylidene)methyl)phenoxy)acetic acid
- Skp2 Inhibitor C1
- (4-bromo-2-{(Z)-[4-oxo-3-(pyridin-3-ylmethyl)-2-thioxo-1,3-thiazolidin-5-ylidene]methyl}phenoxy)acetic acid
- Skp2 Inhibitor C1(SKPin C1)?
- SCHEMBL15702364
- HY-16661
- AKOS000406509
- VC-1699
- CS-3170
- 2-[4-Bromo-2-[[4-oxo-3-(3-pyridinylmethyl)-2-thioxo-5-thiazolidinylidene]methyl]phenoxy]acetic acid
- (4-bromo-2-{[4-oxo-3-(3-pyridinylmethyl)-2-thioxo-1,3-thiazolidin-5-ylidene]methyl}phenoxy)acetic acid
- BS-17281
- C75163
- CCG-269403
- Skp2 Inhibitor C1(SKPin C1)
- AB00117310-01
- 432001-69-9
- s8652
- 2-(4-bromo-2-{[(5Z)-4-oxo-3-[(pyridin-3-yl)methyl]-2-sulfanylidene-1,3-thiazolidin-5-ylidene]methyl}phenoxy)acetic acid
- 2-[4-bromo-2-[(Z)-[4-oxo-3-(pyridin-3-ylmethyl)-2-sulfanylidene-1,3-thiazolidin-5-ylidene]methyl]phenoxy]acetic acid
- STK001298
- DA-67628
- Skp2 inhibitor C1 (SKPin C1)
-
- MDL: MFCD03705291
- Inchi: InChI=1S/C18H13BrN2O4S2/c19-13-3-4-14(25-10-16(22)23)12(6-13)7-15-17(24)21(18(26)27-15)9-11-2-1-5-20-8-11/h1-8H,9-10H2,(H,22,23)/b15-7+
- InChI Key: IYCJJVVXEHZJHE-VIZOYTHASA-N
- SMILES: S=C(S/1)N(CC2=CN=CC=C2)C(C1=C\C(C=C(Br)C=C3)=C3OCC(O)=O)=O
Computed Properties
- Exact Mass: 463.95001g/mol
- Monoisotopic Mass: 463.95001g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 27
- Rotatable Bond Count: 6
- Complexity: 631
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 137Ų
Skp2 Inhibitor C1 Security Information
- Storage Condition:Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
Skp2 Inhibitor C1 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-EU745-5mg |
Skp2 Inhibitor C1 |
432001-69-9 | 98+% | 5mg |
1044CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-EU745-10mg |
Skp2 Inhibitor C1 |
432001-69-9 | 98+% | 10mg |
1872CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-EU745-1mg |
Skp2 Inhibitor C1 |
432001-69-9 | 98+% | 1mg |
430CNY | 2021-05-07 | |
| S e l l e c k ZHONG GUO | S8652-5mg |
Skp2 inhibitor C1 (SKPin C1) |
432001-69-9 | 99.09% | 5mg |
¥959.15 | 2023-09-15 | |
| S e l l e c k ZHONG GUO | S8652-25mg |
Skp2 inhibitor C1 (SKPin C1) |
432001-69-9 | 99.09% | 25mg |
¥2842.59 | 2023-09-15 | |
| DC Chemicals | DC10710-100 mg |
Skp2 Inhibitor C1(SKPin C1) |
432001-69-9 | >98% | 100mg |
$550.0 | 2022-02-28 | |
| DC Chemicals | DC10710-250 mg |
Skp2 Inhibitor C1(SKPin C1) |
432001-69-9 | >98% | 250mg |
$950.0 | 2022-02-28 | |
| DC Chemicals | DC10710-1 g |
Skp2 Inhibitor C1(SKPin C1) |
432001-69-9 | >98% | 1g |
$1800.0 | 2022-02-28 | |
| Chemenu | CM252941-50mg |
Skp2 Inhibitor C1 |
432001-69-9 | 98% | 50mg |
$385 | 2023-03-06 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | S873113-5mg |
Skp2 inhibitor C1 (SKPin C1) |
432001-69-9 | 99% | 5mg |
¥693.90 | 2022-01-13 |
Skp2 Inhibitor C1 Related Literature
-
Adam T. Melvin,Lukas D. Dumberger,Gregery S. Woss,Marcey L. Waters,Nancy L. Allbritton Analyst 2016 141 570
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